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Identification and Hazards of N,N-Dimethyl-
13C2-formamide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N,N-Dimethyl-13C2-formamide

CAS No.: 117880-10-1

Cat. No.: S1492594

The following table consolidates the key identifying information and hazard classifications for this chemical

[1].
Property Description
CAS Number 117880-10-1 [2] [1]
Molecular C(13C)2H7NO [2]
Formula

Quality/Assay

Signal Word

Hazard
Statements

99% (CP) [1]

Danger [1]

Acute Tox. (Category 4, Dermal), Acute Tox. (Category 4, Inhalation), Eye Irrit.
(Category 2), Flam. Liq. (Category 3), Repr. (Category 1B) [1]

Safe Handling and Physical Properties

For safe handling in the laboratory, the following physical property data is critical [1].
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Property Value / Condition

Flash Point 58 °C (136.4 °F) - closed cup [1]
Density 0.970 g/mL at 25 °C [1]

Boiling Point 153 °C (lit.) [1]

Melting Point -61 °C (lit.) [1]

Refractive Index

n20/D 1.431 (lit.) [1]

The flash point classifies it as a Flammable Liquid (Category 3) [1]. You must keep it away from heat,

sparks, and open flames. The hazard classification also indicates serious health risks, including specific

reproductive toxicity and acute toxicity via skin contact and inhalation [1].

Recommended Safety Workflow

Based on the identified hazards, here is a logical workflow for safely handling this compound in a research

setting. This diagram outlines the key sequential steps and major decision points.
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Start: Plan Experiment
with N,N-Dimethyl-13C2-formamide

SDS Available
and Understood?
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Safety workflow for handling hazardous chemicals.

Actionable Guidance for Researchers

Given the unavailability of a full SDS in the search results, here are concrete steps you can take:

¢ Obtain the Official SDS: Since this product is sold by major suppliers like Santa Cruz Biotechnology
(SCBT) and Sigma-Aldrich [2] [1], the most reliable action is to contact their technical support or
stable isotope departments directly to request the official, lot-specific Safety Data Sheet [2] [1].
e Apply DMF Precautions: In the interim, assume this isotopically labeled compound requires the
same, if not more stringent, controls as regular DMF (CAS 68-12-2) [3]. This includes:
o Engineering Controls: Use a fume hood to prevent inhalation.
o Personal Protective Equipment (PPE): Wear appropriate gloves (e.g., nitrile), safety
goggles, and a lab coat.
o Storage: Store in a cool, well-ventilated place, away from incompatible materials like strong
oxidizing agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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